Cas no 893985-14-3 (N,N-diethyl-2-(3-{2-4-(4-nitrophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(3-{2-4-(4-nitrophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide
• CAS No: 893985-14-3
• MF: C₂₆H₂₉N₅O₅
• MW: 491.538965940475
• CID: 6447707
• Update Time: 2025-07-16

N,N-diethyl-2-(3-{2-4-(4-nitrophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(3-{2-4-(4-nitrophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide
• 1H-Indole-1-acetamide, N,N-diethyl-3-[2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoacetyl]-

• Inchi： 1S/C26H29N5O5/c1-3-27(4-2)24(32)18-30-17-22(21-7-5-6-8-23(21)30)25(33)26(34)29-15-13-28(14-16-29)19-9-11-20(12-10-19)31(35)36/h5-12,17H,3-4,13-16,18H2,1-2H3
• InChI Key： CCGQYUKHBZDZEJ-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC)=O)C2=C(C=CC=C2)C(C(C(N2CCN(C3=CC=C([N+]([O-])=O)C=C3)CC2)=O)=O)=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 720.4±70.0 °C(Predicted)
• pka: 0.99±0.10(Predicted)

Additional information on N,N-diethyl-2-(3-{2-4-(4-nitrophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide

Introduction to N,N-diethyl-2-(3-{2-4-(4-nitrophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide and Its Significance in Modern Chemical Biology

N,N-diethyl-2-(3-{2-4-(4-nitrophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide, a compound with the CAS number 893985-14-3, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its complex arrangement of functional groups, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The compound's molecular framework incorporates several key elements that make it a subject of intense study, particularly in the context of targeting neurological and inflammatory disorders.

The molecular structure of N,N-diethyl-2-(3-{2-4-(4-nitrophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide is a testament to the ingenuity of synthetic chemists. It features a central indole ring, which is a well-known scaffold in medicinal chemistry, connected to various substituents that enhance its biological activity. Specifically, the presence of a piperazine moiety linked to a nitrophenyl group introduces unique pharmacophoric features that can interact with biological targets in novel ways. This design not only enhances binding affinity but also modulates metabolic stability, making it an attractive candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel therapeutics for neurological and psychiatric disorders. Compounds like N,N-diethyl-2-(3-{2-4-(4-nitrophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide are being investigated for their potential to interact with neurotransmitter systems and modulate synaptic function. The indole core, known for its presence in several bioactive natural products, plays a crucial role in mediating interactions with receptors and enzymes involved in neural signaling. Furthermore, the acetylcholinesterase (AChE) inhibitory properties of the nitrophenyl-piperazine moiety suggest that this compound may have applications in treating cognitive disorders such as Alzheimer's disease.

One of the most compelling aspects of N,N-diethyl-2-(3-{2-4-(4-nitrophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-y)acetamide is its potential as a lead compound for drug development. The structural complexity allows for extensive chemical modification, enabling researchers to optimize its pharmacokinetic and pharmacodynamic properties. For instance, modifications to the acetyl group or the indole ring can significantly alter the compound's solubility, bioavailability, and target specificity. Such flexibility is crucial in navigating the complex landscape of drug discovery, where multiple parameters must be balanced to achieve therapeutic efficacy.

The synthesis of N,N-diethyl-2-(3-{2--4-(4-nitrophenyl)piperazin--1--y--2--oxoacetyl}-1H-indol--1--y)acetamide involves multiple steps, each requiring precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the intricate molecular framework efficiently. These methods not only improve yield but also minimize unwanted side products, ensuring that the final product is pure and suitable for biological testing. The growing emphasis on green chemistry principles further underscores the importance of developing sustainable synthetic routes for such complex molecules.

In vitro studies have begun to reveal the biological profile of N,N-diethyl--(3-{22--4--(44--nitrophenyl)piperazin--11--y--22--oxoacetyl}---11H-indol---11--y)acetamide, providing insights into its mechanism of action and potential therapeutic applications. Initial assays have shown promising activity against various biological targets, including serotonin receptors (5-HT) and dopamine receptors (D). These interactions are particularly relevant given the compound's structural similarity to known psychotropic agents. Additionally, preliminary toxicity studies have indicated that the compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use.

The integration of computational chemistry tools has further accelerated the discovery process for N,N-diethyl--(33----44----(44----nitrophenyl)piperazin---11----y----22----oxoacetyl}---11H-indol---11----y)acetamide. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at an atomic level, providing valuable insights into binding affinities and potential side effects. These predictions can guide experimental design by highlighting key regions for structural optimization. As computational power continues to grow, such tools will become increasingly indispensable in drug discovery pipelines.

The broader implications of studying compounds like N,N-diethyl--(33----44----(44----nitrophenyl)piperazin---11----y----22----oxoacetyl}---11H-indol---11----y)acetamide extend beyond individual therapeutic applications. They contribute to our fundamental understanding of how small molecules modulate biological systems at a molecular level. This knowledge is crucial for developing more effective drugs with improved efficacy and reduced side effects. Moreover, by exploring new chemical scaffolds like this one, researchers can expand the arsenal of tools available for treating complex diseases.

As research progresses, collaborations between synthetic chemists, biologists, and pharmacologists will be essential in fully realizing the potential of N,N-diethyl--(33-----44-----44-----nitrophenyl)piperazin-----11-----22-----oxoacetyl}-----11H-indol-----11-----y)acetamide. Such interdisciplinary efforts can drive innovation by combining expertise from different fields to address challenges in drug development from multiple angles. The continued exploration of this compound will likely yield not only new therapeutic agents but also new insights into fundamental biological processes.